![molecular formula C18H13ClF3N5O3 B2440517 N-[(Z)-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1,2,4-triazol-3-yl]-2-nitroethenyl]-4-methoxyaniline CAS No. 400079-83-6](/img/structure/B2440517.png)
N-[(Z)-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1,2,4-triazol-3-yl]-2-nitroethenyl]-4-methoxyaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a triazole ring, a nitro group, and a methoxy group. The presence of these groups suggests that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, a five-membered ring containing two nitrogen atoms, is a notable feature. The electronegative nitrogen atoms and the polar bonds they form could have significant effects on the compound’s reactivity .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by its functional groups. For example, the nitro group could potentially undergo reduction reactions, while the triazole ring might participate in cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could affect its solubility, while the aromatic rings could contribute to its stability .Scientific Research Applications
Lipase and α-Glucosidase Inhibition : A study by Bekircan, Ülker, and Menteşe (2015) synthesized derivatives of a compound similar to the one , which demonstrated significant anti-lipase and anti-α-glucosidase activities. This suggests potential applications in the treatment of diseases related to lipid and carbohydrate metabolism (Bekircan, Ülker, & Menteşe, 2015).
Antimicrobial Activities : Another study led by Bektaş et al. (2007) involved the synthesis of 1,2,4-Triazole derivatives, including compounds structurally related to the compound . These compounds showed good to moderate activities against test microorganisms, indicating their potential in antimicrobial applications (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Crystal and Molecular Structures : The study of crystal and molecular structures of similar compounds provides insights into their chemical behavior and potential applications in material science or pharmaceuticals. For example, Malinovskii et al. (1993) conducted a study on the crystal and molecular structures of certain N-vinyltriazoles (Malinovskii, Rechter, Grushetskaya, Rudakov, Zavodnik, Krimer, & Dasgupta, 1993).
Synthesis and Characterization : The synthesis and characterization of related compounds are crucial for understanding their properties and potential applications. Ahmed et al. (2020) reported on the synthesis, spectroscopic, and X-ray characterization of triazole derivatives, providing a foundation for further research and application (Ahmed, Yasin, Aziz, Khan, Tahir, Gil, & Frontera, 2020).
Antibacterial Activity : Hui et al. (2000) synthesized and evaluated certain triazole derivatives for their antibacterial activities, indicating the potential use of these compounds in developing new antibacterial agents (Hui, Dong, Xu, Zhang, Wang, & Gong, 2000).
Cancer Research : A study by Rud, Kaplaushenko, & Kucheryavyi (2016) explored the synthesis of 1,2,4-triazole derivatives with potential anticancer properties. This indicates the possible application of similar compounds in cancer treatment (Rud, Kaplaushenko, & Kucheryavyi, 2016).
Mechanism of Action
Mode of Action
It’s known that 3b-003 is an allele-selective molecule that decreases the expression of mutant htt (mhtt) while preserving the expression of wild type htt by targeting at snp3 .
Biochemical Pathways
Without specific knowledge of the compound’s targets, it’s challenging to summarize the affected biochemical pathways. The compound’s interaction with mhtt suggests it may influence pathways related to huntington’s disease .
Pharmacokinetics
Pharmacokinetic studies would provide valuable information about the compound’s bioavailability, half-life, clearance rate, and potential for accumulation in tissues .
Result of Action
The molecular and cellular effects of 3B-003’s action are largely unknown. Its allele-selective activity suggests it may have a role in reducing the pathological effects of mutant HTT in Huntington’s disease .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(Z)-2-[4-(4-chlorophenyl)-5-(trifluoromethyl)-1,2,4-triazol-3-yl]-2-nitroethenyl]-4-methoxyaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClF3N5O3/c1-30-14-8-4-12(5-9-14)23-10-15(27(28)29)16-24-25-17(18(20,21)22)26(16)13-6-2-11(19)3-7-13/h2-10,23H,1H3/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUFROUMOEUDEEE-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC=C(C2=NN=C(N2C3=CC=C(C=C3)Cl)C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)N/C=C(/C2=NN=C(N2C3=CC=C(C=C3)Cl)C(F)(F)F)\[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClF3N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.